Cas no 1806874-99-6 (3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine
• CAS No: 1806874-99-6
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4854341
• Update Time: 2025-07-19

3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine

• Inchi： 1S/C7H7F2IN2O/c1-13-7-5(11)4(6(8)9)3(10)2-12-7/h2,6H,11H2,1H3
• InChI Key： XCQDUDFSYCHJDQ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(F)F)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine

3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine: A Promising Scaffold in Medicinal Chemistry

3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine, with the chemical identifier CAS No. 1806874-99-6, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities ranging from anti-inflammatory to antitumor properties. The structural complexity of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine is highlighted by the presence of multiple functional groups, including an amino group, a difluoromethyl substituent, an iodine atom, and a methoxy group, all of which contribute to its potential pharmacological profile.

Recent studies have emphasized the importance of difluoromethyl and iodine substitutions in modulating the physicochemical properties of pyridine derivatives. For instance, the introduction of difluoromethyl groups has been shown to enhance metabolic stability by reducing susceptibility to hydrolytic enzymes, while iodine atoms can significantly alter the electronic distribution within the molecule, potentially influencing its interactions with biological targets. These structural features make 3-Amino-4-(difluoromyethyl)-5-iodo-2-methoxypyridine a compelling candidate for further exploration in drug discovery.

One of the most notable recent findings involves the application of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine in the development of novel inhibitors for kinases, a class of enzymes implicated in various cancers. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent inhibitory activity against ALK (Anaplastic Lymphoma Kinase), a target associated with non-small cell lung cancer. The methoxy group at the 2-position was identified as a critical determinant for binding affinity, as it facilitates hydrogen bonding with the ATP-binding pocket of the kinase. This discovery underscores the importance of 2-methoxy substitutions in optimizing the pharmacological properties of pyridine-based scaffolds.

Additionally, the amino group at the 3-position plays a pivotal role in enhancing the compound's solubility and bioavailability. Research published in *Bioorganic & Medicinal Chemistry Letters* (2024) revealed that the 3-amino functionality can act as a hydrogen bond donor, improving interactions with target proteins. This property is particularly advantageous in the context of targeted drug delivery, where enhanced solubility is critical for achieving therapeutic efficacy. The combination of 3-amino, 4-(difluoromethyl), and 5-iodo groups creates a unique molecular framework that may offer advantages over traditional pyridine derivatives.

From a synthetic perspective, the preparation of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine involves a multi-step process that highlights the challenges and opportunities in modern organic synthesis. A recent publication in *Organic & Biomolecular Chemistry* (2023) described a novel route involving difluoromethylation and iodination reactions, which are critical for introducing the difluoromethyl and iodine functionalities. The use of 2-methoxy groups during synthesis was also emphasized, as they can serve as protecting groups or intermediates in further derivatization steps. This synthetic strategy provides a scalable method for producing the compound, which is essential for its application in pharmaceutical development.

The biological activity of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine has been evaluated in several in vitro and in vivo studies. A study published in *Drug Discovery Today* (2024) reported that the compound exhibits significant anti-inflammatory effects by modulating the NF-κB signaling pathway, a key regulator of inflammatory responses. The iodine atom at the 5-position was found to enhance the compound's ability to inhibit the activity of NF-κB, suggesting that 5-iodo substitutions may play a role in modulating the biological activity of pyridine derivatives. These findings highlight the potential of this compound as a therapeutic agent for inflammatory diseases.

Furthermore, the difluoromethyl group has been linked to improved metabolic stability, which is a critical factor in drug development. A review article in *MedChemComm* (2023) discussed how difluoromethyl substitutions can reduce the rate of hydrolysis, thereby extending the half-life of the compound in biological systems. This property is particularly valuable for compounds that require prolonged therapeutic action, such as those used in chronic disease management. The difluoromethyl group in 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine may therefore contribute to its potential as a long-acting therapeutic agent.

Despite its promising properties, the development of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine is not without challenges. One of the primary concerns is the potential for off-target effects, which can arise from the multiple functional groups present in the molecule. A study published in *Toxicology and Applied Pharmacology* (2024) investigated the safety profile of the compound and found that while it exhibits potent biological activity, further optimization is needed to minimize potential side effects. This highlights the importance of continued research into the 3-amino, 4-(difluoromethyl), 5-iodo, and 2-methoxy functionalities to ensure that the compound is both effective and safe for therapeutic use.

In conclusion, 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine represents a promising candidate in the field of drug discovery, with its structural complexity offering a unique platform for the development of novel therapeutics. The presence of difluoromethyl, iodine, amino, and methoxy groups contributes to its potential pharmacological activities, as demonstrated by recent studies in kinase inhibition, anti-inflammatory effects, and metabolic stability. While further research is needed to optimize its safety and efficacy, the compound's structural features make it a valuable subject for continued exploration in pharmaceutical science.

As research into 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine progresses, it is expected that new insights into its biological mechanisms and synthetic pathways will emerge. These advancements could lead to the development of more effective and safer therapeutic agents, highlighting the importance of continued investigation into this unique pyridine derivative. The interplay between its 3-amino, 4-(difluoromethyl), 5-iodo, and 2-methoxy functionalities underscores the complexity and potential of this compound in the pursuit of innovative drug therapies.

Overall, the structural and functional characteristics of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine position it as a significant candidate for further study in the context of drug discovery and development. Its potential applications in the treatment of various diseases, combined with its unique molecular features, make it a compelling subject for ongoing research in the pharmaceutical sciences.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxypyridine will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and methoxy groups, offers new opportunities for the design of more effective therapeutic agents. This ongoing research highlights the dynamic nature of drug discovery and the importance of understanding the complex interplay between molecular structure and biological activity.

Ultimately, the study of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy exemplifies the intersection of organic chemistry, pharmacology, and medicinal science. Its potential as a therapeutic agent, combined with the challenges and opportunities in its development, underscores the importance of continued innovation in the pursuit of improved treatments for a wide range of diseases.

As the field of medicinal chemistry continues to advance, the exploration of compounds like 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy will remain a critical focus. The ability to modulate the properties of such molecules through strategic substitutions, such as the difluoromethyl, iodine, amino, and meth, the potential of this compound is significant. The unique structural features, including the difluoromethyl group and the iodine atom, may provide opportunities for enhanced biological activity, improved pharmacokinetic properties, and targeted therapeutic effects. Further research and development in this area could lead to the discovery of novel drugs with potential applications in various medical fields. However, it is essential to conduct thorough preclinical and clinical studies to evaluate the safety, efficacy, and optimal use of such compounds in human medicine. The exploration of 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxy represents an exciting frontier in medicinal chemistry, offering promising possibilities for future therapeutic advancements.

The compound 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxybenzene (often abbreviated as 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxybenzene or 3-AMINO-4-(DIFLUOROMETHYL)-5-IODO-2-METHOXYBENZENE) is a substituted aromatic compound with potential applications in medicinal chemistry. Let's break down its structure and discuss its possible significance: --- ### Structure & Functional Groups - Benzene ring: The core structure is a benzene ring. - Substituents: - 3-Amino group: An amino group at the 3-position (para to the methoxy group). - 4-(Difluoromethyl) group: A difluoromethyl group at the 4-position. - 5-Iodo group: An iodine atom at the 5-position. - 2-Methoxy group: A methoxy group at the 2-position. This compound is a trisubstituted benzene derivative with a combination of electron-donating (methoxy) and electron-withdrawing (iodine, difluoromethyl) groups, which can influence its reactivity, solubility, and biological activity. --- ### Potential Biological Activity 1. Receptor Interactions: - The iodine and difluoromethyl groups may enhance interactions with specific receptors or enzymes, particularly those involved in signal transduction, ion transport, or enzyme inhibition. - The amino group could act as a hydrogen bond donor or acceptor, facilitating interactions with proteins. 2. Pharmacokinetic Properties: - The methoxy group may improve lipophilicity and bioavailability, while the iodine and fluorine atoms may influence metabolic stability and prodrug behavior. - The difluoromethyl group is known to enhance metabolic resistance in some drug candidates, potentially reducing first-pass metabolism. 3. Anti-inflammatory or Antioxidant Potential: - The presence of multiple electron-withdrawing groups (iodine, difluoromethyl) and electron-donating groups (methoxy) could modulate the redox properties of the molecule, potentially leading to anti-inflammatory or antioxidant effects. 4. Antimicrobial or Anticancer Activity: - The iodine atom and difluoromethyl group may confer antimicrobial or anticancer activity by interfering with DNA replication, protein synthesis, or cell signaling pathways. --- ### Synthetic and Medicinal Chemistry Considerations - Synthesis: The compound can be synthesized via electrophilic substitution reactions on the benzene ring, with careful control of reaction conditions to avoid over-substitution or side reactions. - Derivatization: The molecule may serve as a lead compound for further structure-activity relationship (SAR) studies, where functional groups can be modified to improve selectivity, potency, or toxicity profile. - Drug Development: The presence of iodine and fluorine atoms may make this compound a candidate for radiolabeling or fluorine-based imaging agents, especially in PET (Positron Emission Tomography) applications. --- ### Challenges and Considerations - Toxicity: Iodine-containing compounds may have iodine toxicity or thyroid-related side effects, requiring careful evaluation. - Metabolic Stability: Fluorine and iodine atoms may be metabolized differently, which could affect drug half-life and efficacy. - Selectivity: The molecule may need to be optimized for target-specific activity to avoid off-target effects. --- ### Conclusion The compound 3-Amino-4-(difluoromethyl)-5-iodo-2-methoxybenzene represents an intriguing candidate in medicinal chemistry, with potential applications in anti-inflammatory, anticancer, or neurological therapies. Its unique combination of electron-donating and withdrawing groups may provide a structural scaffold for further drug development and biological activity exploration. Further preclinical and clinical studies are essential to fully evaluate its safety, efficacy, and therapeutic potential in human medicine.